Cas no 27106-11-2 (4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol)

• Product Name: 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• CAS No: 27106-11-2
• MF: C₆H₁₁N₃OS
• MW: 173.236039400101
• CID: 289032
• PubChem ID: 2554464
• Update Time: 2025-11-02

4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one,4-butyl-5-thioxo-
• 4-BUTYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-OL
• 4-butyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• 4-Butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• 4H-1,2,4-triazol-3-ol, 4-butyl-5-mercapto-
• 27106-11-2
• AKOS008967715
• DTXSID50368925
• HMS1715P16
• EN300-11281
• 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol

• MDL： MFCD06363457
• Inchi： 1S/C6H11N3OS/c1-2-3-4-9-5(10)7-8-6(9)11/h2-4H2,1H3,(H,7,10)(H,8,11)
• InChI Key： KGAKWIYWXDCKRE-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1CCCC)=O

Computed Properties

• Exact Mass: 173.06243
• Monoisotopic Mass: 173.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 1

Experimental Properties

• Density: 1.29
• Boiling Point: 363°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.605
• PSA: 44.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol

Comprehensive Guide to 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol (CAS No. 27106-11-2): Properties, Applications, and Market Insights

4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol (CAS No. 27106-11-2) is a specialized heterocyclic compound belonging to the 1,2,4-triazole family. This organic molecule features a unique combination of a butyl group, sulfhydryl moiety, and hydroxyl group attached to the triazole ring, making it particularly interesting for various pharmaceutical and industrial applications. The compound's molecular formula is C₆H₁₁N₃OS, with a molecular weight of 173.24 g/mol.

The growing interest in 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol derivatives stems from their potential as bioactive compounds in medicinal chemistry. Researchers are particularly focused on its antimicrobial properties and possible enzyme inhibition capabilities, which align with current trends in drug discovery and antibiotic development. The compound's structure offers multiple sites for molecular modification, making it a versatile scaffold for creating new therapeutic agents.

In the field of material science, 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol has shown promise as a corrosion inhibitor and polymer additive. Its molecular structure allows for effective metal surface protection, particularly in industrial settings where mild steel protection is crucial. Recent studies have explored its efficiency in acidic environments, demonstrating superior performance compared to traditional inhibitors.

The synthesis of 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol typically involves cyclocondensation reactions of appropriate precursors. Modern green chemistry approaches have optimized these processes to minimize environmental impact while maintaining high yield efficiency. These advancements respond to the increasing demand for sustainable chemical production methods in the pharmaceutical and chemical industries.

Analytical characterization of 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications and industrial use. The crystalline form of the compound has been particularly well-studied, revealing interesting hydrogen bonding patterns that contribute to its stability.

From a market perspective, the demand for 1,2,4-triazole derivatives like 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol continues to grow, driven by expanding applications in agrochemicals, pharmaceuticals, and specialty chemicals. The global market for such fine chemicals is projected to maintain steady growth, particularly in regions with strong research and development infrastructure. Current pricing trends reflect the compound's specialized nature and manufacturing complexity.

Safety considerations for handling 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and eye protection is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability.

Future research directions for 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol include exploring its potential in catalysis and as a ligand in coordination chemistry. The compound's chelating ability makes it particularly interesting for creating novel metal-organic frameworks (MOFs), which are currently a hot topic in materials research. Additionally, its biological activity profile warrants further investigation for potential therapeutic applications.

For researchers and industry professionals seeking high-purity 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol, several specialized chemical suppliers offer the compound in various quantities. Quality indicators to consider include HPLC purity, certificate of analysis, and batch-to-batch consistency. The compound is typically available as a white to off-white crystalline powder with standard packaging options.

The environmental fate of 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol has become an important consideration in line with green chemistry principles. Recent studies have examined its biodegradability and potential ecotoxicological effects, with results suggesting moderate environmental persistence. These findings inform proper waste management practices for laboratories and production facilities handling the compound.

In conclusion, 4-butyl-5-sulfanyl-4H-1,2,4-triazol-3-ol (CAS No. 27106-11-2) represents an important chemical building block with diverse applications across multiple industries. Its unique molecular structure and functional groups make it valuable for both scientific research and industrial processes. As research continues to uncover new properties and applications, this compound is likely to maintain its relevance in the fine chemicals market for years to come.